Cas no 1206989-37-8 (4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1206989-37-8
• MF: C₂₅H₁₈FN₃O₄
• MW: 443.426529407501
• CID: 5390902
• Update Time: 2025-11-07

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1(2H)-isoquinolinone
• 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18FN3O4/c1-31-21-12-7-15(13-22(21)32-2)23-27-24(33-28-23)20-14-29(17-10-8-16(26)9-11-17)25(30)19-6-4-3-5-18(19)20/h3-14H,1-2H3
• InChI Key： RMFQXPYTHXLAHC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=CN1C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.342±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.9±65.0 °C(Predicted)
• pka: -1.01±0.50(Predicted)

Additional information on 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one

Comprehensive Overview of 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1206989-37-8)

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1206989-37-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining an isoquinolin-1-one core with 1,2,4-oxadiazole and dimethoxyphenyl moieties, making it a promising candidate for various pharmaceutical applications.

The compound's molecular formula is C₂₅H₁₈FN₃O₄, with a molecular weight of approximately 443.43 g/mol. Its intricate structure includes a fluorophenyl group, which is often associated with enhanced bioavailability and metabolic stability in drug molecules. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutics in these areas.

One of the most searched questions related to this compound is: "What are the potential applications of 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one in drug development?" Current studies suggest that its unique structure may interact with specific biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and autoimmune disorders.

Another trending topic in the scientific community is the synthetic pathways for this compound. Researchers often inquire about "efficient synthesis methods for 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one". The synthesis typically involves multi-step reactions, including cyclization and cross-coupling techniques, to achieve high purity and yield.

The pharmacokinetic properties of this compound are also a hot topic. Questions like "How does 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one behave in vivo?" are frequently explored. Preliminary data indicate moderate solubility and permeability, which are crucial factors for oral bioavailability. Researchers are actively working on formulation strategies to optimize its delivery.

In the context of intellectual property, this compound has been the subject of several patents, highlighting its commercial potential. Companies are investing in structure-activity relationship (SAR) studies to develop derivatives with improved efficacy and safety profiles. The demand for custom synthesis and bulk quantities of this compound is rising, particularly in the pharmaceutical and biotechnology sectors.

From an analytical chemistry perspective, characterizing 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one requires advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound's identity, purity, and stability, which are essential for regulatory compliance and clinical trials.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as a hazardous material, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. Researchers often search for "MSDS or safety data sheets for CAS 1206989-37-8" to ensure safe laboratory practices.

The future of 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydroisoquinolin-1-one looks promising, with ongoing research exploring its potential in personalized medicine and targeted therapies. As the scientific community continues to unravel its mechanisms of action, this compound may soon become a cornerstone in the development of next-generation pharmaceuticals.